N-(3-acetylphenyl)-N'-[1-(2,5-dimethoxyphenyl)ethyl]thiourea

• IUPAC Name: 1-(3-acetylphenyl)-3-[1-(2,5-dimethoxyphenyl)ethyl]thiourea
• InChI: InChI=1S/C19H22N2O3S/c1-12(17-11-16(23-3)8-9-18(17)24-4)20-19(25)21-15-7-5-6-14(10-15)13(2)22/h5-12H,1-4H3,(H2,20,21,25)
• InChI Key: MCODXWZBPMOLKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)OC)OC)NC(=S)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

N-(3-acetylphenyl)-N'-[1-(2,5-dimethoxyphenyl)ethyl]thiourea is a compound with potential applications in scientific research. This compound is also known as 25I-NBOMe and is a derivative of the phenethylamine family of drugs. It has been found to have hallucinogenic properties and is often used recreationally. However,

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N'-[1-(2,5-dimethoxyphenyl)ethyl]thiourea is not fully understood. However, it is known to bind to the 5-HT2A receptor and activate it. This activation leads to the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, perception, and cognition. The compound is also known to have an effect on the prefrontal cortex, which is involved in decision making, working memory, and attention.
Biochemical and Physiological Effects
N-(3-acetylphenyl)-N'-[1-(2,5-dimethoxyphenyl)ethyl]thiourea has been found to have a variety of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. The compound has been found to have a long half-life, which allows it to remain active in the body for an extended period of time.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-acetylphenyl)-N'-[1-(2,5-dimethoxyphenyl)ethyl]thiourea in lab experiments are its hallucinogenic properties and its affinity for the 5-HT2A receptor. This makes it a useful tool for studying the effects of hallucinogens on the brain and the role of the 5-HT2A receptor in psychiatric disorders. However, the limitations of using this compound are its potential for abuse and its side effects, which can include hallucinations, paranoia, and anxiety.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-N'-[1-(2,5-dimethoxyphenyl)ethyl]thiourea. One direction is the development of new drugs that target the 5-HT2A receptor for the treatment of psychiatric disorders. Another direction is the study of the long-term effects of hallucinogens on the brain and their potential for therapeutic use. Additionally, research could focus on the development of safer and more effective hallucinogens for use in clinical settings.
Conclusion
In conclusion, N-(3-acetylphenyl)-N'-[1-(2,5-dimethoxyphenyl)ethyl]thiourea is a compound with potential applications in scientific research. Its hallucinogenic properties and affinity for the 5-HT2A receptor make it a useful tool for studying the effects of hallucinogens on the brain and the role of the 5-HT2A receptor in psychiatric disorders. However, its potential for abuse and side effects must be taken into consideration when using it in lab experiments. Further research is needed to fully understand the mechanism of action of this compound and its potential for therapeutic use.

Scientific Research Applications

N-(3-acetylphenyl)-N'-[1-(2,5-dimethoxyphenyl)ethyl]thiourea has potential applications in scientific research. It has been found to have hallucinogenic properties and can be used to study the effects of hallucinogens on the brain. The compound has also been found to have affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This receptor is a target for a variety of drugs used to treat psychiatric disorders such as depression, anxiety, and schizophrenia.